![molecular formula C24H28N2O2 B5607851 2-methyl-8-[2-(4-methylbenzyl)benzoyl]-2,8-diazaspiro[4.5]decan-3-one](/img/structure/B5607851.png)
2-methyl-8-[2-(4-methylbenzyl)benzoyl]-2,8-diazaspiro[4.5]decan-3-one
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Overview
Description
Synthesis Analysis
The synthesis of 1-oxa-3,8-diazaspiro[4.5]decan-2-ones, which are structurally related to 2-methyl-8-[2-(4-methylbenzyl)benzoyl]-2,8-diazaspiro[4.5]decan-3-one, involves multiple steps, including the preparation of intermediates optionally substituted at the 8 position and subsequent cyclization. The synthesis approach aims to generate compounds with potential antihypertensive activity, as seen in the study by Caroon et al. (1981), which explores the synthesis and activity of a series of 8-substituted 1-oxa-3,8-diazaspiro[4.5]decan-2-ones (Caroon et al., 1981).
Molecular Structure Analysis
The molecular structure of such compounds is characterized by the spiro configuration, where a heteroatom is shared between two rings, creating a rigid and complex framework. This unique structure influences the chemical reactivity and interaction with biological targets. In particular, compounds like 5-oxa-2,6-diazaspiro[3.4]octan-1-ones, closely related to our compound of interest, have been analyzed for their conformations and electronic properties, which are pivotal for their biological activities (Chiaroni et al., 2000).
Chemical Reactions and Properties
Compounds in this class undergo various chemical reactions, primarily based on their functional groups and the spirocyclic structure. They have been involved in reactions like [3+2] cycloadditions, which are fundamental in the synthesis of complex heterocyclic compounds, as demonstrated by Chiaroni et al. (2000) in the synthesis of 5-oxa-2,6-diazaspiro[3.4]octan-1-one derivatives (Chiaroni et al., 2000).
properties
IUPAC Name |
2-methyl-8-[2-[(4-methylphenyl)methyl]benzoyl]-2,8-diazaspiro[4.5]decan-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H28N2O2/c1-18-7-9-19(10-8-18)15-20-5-3-4-6-21(20)23(28)26-13-11-24(12-14-26)16-22(27)25(2)17-24/h3-10H,11-17H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MMNRGLQMZGAVII-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CC2=CC=CC=C2C(=O)N3CCC4(CC3)CC(=O)N(C4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H28N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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